Cas no 5405-45-8 (2(5H)-Furanone, 3,4-dichloro-5-(pentyloxy)-)

• Product Name: 2(5H)-Furanone, 3,4-dichloro-5-(pentyloxy)-
• CAS No: 5405-45-8
• MF: C₉H₁₂Cl₂O₃
• MW: 239.095781326294
• CID: 386454
• Update Time: 2024-01-29

2(5H)-Furanone, 3,4-dichloro-5-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 3,4-dichloro-5-(pentyloxy)-

• Inchi： 1S/C9H12Cl2O3/c1-2-3-4-5-13-9-7(11)6(10)8(12)14-9/h9H,2-5H2,1H3
• InChI Key： LNUIJWDSBDXIBL-UHFFFAOYSA-N
• SMILES： O1C(OCCCCC)C(Cl)=C(Cl)C1=O

Computed Properties

• Exact Mass: 447.09347
• Monoisotopic Mass: 238.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.29
• Boiling Point: 324.2°Cat760mmHg
• Flash Point: 135.2°C
• Refractive Index: 1.656
• PSA: 88.91
• LogP: 2.76530